Cas no 2098070-47-2 ((1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2098070-47-2
• MF: C₁₁H₁₅N₃OS
• MW: 237.32130074501
• CID: 5725027
• PubChem ID: 121211229
• Update Time: 2025-06-27

(1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-(2-methoxyethyl)-3-(3-thienyl)-
• (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1h-pyrazol-5-yl)methanamine
• [2-(2-methoxyethyl)-5-thiophen-3-ylpyrazol-3-yl]methanamine
• F2198-1097
• 2098070-47-2
• AKOS026721333
• (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine

• Inchi： 1S/C11H15N3OS/c1-15-4-3-14-10(7-12)6-11(13-14)9-2-5-16-8-9/h2,5-6,8H,3-4,7,12H2,1H3
• InChI Key： YXQYZUHQOXCTSW-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(CN)=CC(C2C=CSC=2)=N1

Computed Properties

• Exact Mass: 237.09358328g/mol
• Monoisotopic Mass: 237.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 359.2±42.0 °C(Predicted)
• pka: 9.27±0.29(Predicted)

Additional information on (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine

Comprehensive Overview of (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 2098070-47-2)

The compound (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine, identified by its CAS number 2098070-47-2, is a specialized organic molecule that has garnered significant interest in pharmaceutical and materials science research. This pyrazole derivative features a unique structural framework combining a thiophene ring and a methanamine moiety, making it a versatile candidate for drug discovery and functional material design. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics and enzyme modulation, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 2098070-47-2 has surged due to their role in developing small-molecule inhibitors and bioconjugates. The presence of both thiophene and pyrazole rings in this compound enhances its binding affinity to biological targets, a property highly sought after in kinase inhibitor research. Notably, its 2-methoxyethyl side chain improves solubility—a critical factor addressed in modern drug formulation strategies to overcome bioavailability challenges.

The synthetic pathway for CAS 2098070-47-2 typically involves multi-step organic reactions, including cyclocondensation and functional group interconversion. Advanced techniques such as microwave-assisted synthesis have been explored to optimize yield, reflecting the industry's shift toward green chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms the structural integrity of this compound, ensuring reproducibility for industrial-scale production.

From a commercial perspective, (1-(2-methoxyethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine is cataloged by suppliers specializing in pharmaceutical intermediates and research chemicals. Its pricing reflects the complexity of synthesis and purity requirements (>98% HPLC), with bulk inquiries often tied to preclinical studies. The compound's stability under ambient conditions (recommended storage at 2–8°C) makes it logistically viable for global distribution networks.

Emerging studies suggest potential cross-disciplinary applications of 2098070-47-2 in optoelectronic materials, leveraging the electron-rich thiophene unit for organic semiconductors. This aligns with the booming interest in flexible electronics and OLED technologies, where researchers actively search for novel π-conjugated systems. Such dual-use potential significantly elevates the compound's profile beyond traditional medicinal chemistry.

Regulatory compliance for CAS 2098070-47-2 follows standard REACH and ISO guidelines, with safety data sheets (SDS) emphasizing proper lab handling procedures. While not classified as hazardous under current GHS criteria, prudent measures like fume hood usage and PPE are advised during manipulation—a reminder of the growing emphasis on laboratory safety culture in academic and industrial settings.

For researchers investigating structure-activity relationships (SAR), this compound serves as an excellent scaffold for lead optimization. Computational modeling indicates favorable ADMET properties, particularly blood-brain barrier permeability, sparking interest in neurodegenerative disease research. These attributes position 2098070-47-2 as a compelling subject for patent filings and collaborative R&D projects.

The global market for specialty pyrazole derivatives is projected to grow at 6.8% CAGR (2023–2030), with 2098070-47-2 benefiting from this trend. Procurement platforms increasingly highlight such compounds under categories like "innovative pharmacophores" and "targeted therapy building blocks", responding to the pharmaceutical industry's pivot toward personalized medicine approaches.

Ongoing investigations explore the compound's utility in biocatalysis and metal-organic framework (MOF) design, demonstrating its chemical versatility. These developments resonate with the scientific community's focus on sustainable chemistry and multifunctional materials, addressing pressing questions about molecular engineering efficiency in peer-reviewed literature.